Cas no 91944-64-8 (N,N-Dimethylpyridin-4-amine 4-methylbenzenesulfonate)

• Product Name: N,N-Dimethylpyridin-4-amine 4-methylbenzenesulfonate
• CAS No: 91944-64-8
• MF: C₁₄H₁₈N₂O₃S
• MW: 294.369322299957
• MDL: MFCD25372259
• CID: 763140
• PubChem ID: 11781380
• Update Time: 2025-06-10

N,N-Dimethylpyridin-4-amine 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, N,N-dimethyl-, mono(4-methylbenzenesulfonate)
• 4-​Pyridinamine, N,​N-​dimethyl-​, 4-​methylbenzenesulfona​te (1:1)
• 4-N, N-DIMETHYLAMINOPYRIDINIUM-P-TOLUENESULFONATE
• N,N-Dimethylpyridin-4-amine 4-methylbenzenesulfonate
• AK311262
• 4-dimethylaminopyridine-p-toluene sulfonate
• 4-Pyridinamine, N,N-dimethyl-, mono(4-methylbenzenesulfonate) (9CI)
• 4-(Dimethylamino)pyridinium 4-toluenesulfonate
• 4-(Dimethylamino)pyridinium p-toluenesulfonate
• 4-N,N-Dimethylaminopyridinium 4-toluenesulfonate
• C14H18N2O3S
• N pound notN-Dimethylpyridin-4-amine 4-methylbenzenesulfonate
• CS-W022910
• N,N-Dimethylpyridin-4-amine4-methylbenzenesulfonate
• SB52221
• F19870
• 91944-64-8
• SY116057
• MFCD25372259
• DS-11703
• DB-221466
• N, N-Dimethylpyridin-4-amine 4-methylbenzenesulfonate
• N,N-dimethylpyridin-4-amine;4-methylbenzenesulfonic acid
• N,N-Dimethylpyridin-4-amine p-Methylbenzenesulfonate
• AKOS027250591

• MDL： MFCD25372259
• Inchi： 1S/C7H10N2.C7H8O3S/c1-9(2)7-3-5-8-6-4-7;1-6-2-4-7(5-3-6)11(8,9)10/h3-6H,1-2H3;2-5H,1H3,(H,8,9,10)
• InChI Key： OAOSXODRWGDDCV-UHFFFAOYSA-N
• SMILES： O=S(C1C=CC(C)=CC=1)(O)=O.N1C=CC(N(C)C)=CC=1

Computed Properties

• Exact Mass: 294.10381361g/mol
• Monoisotopic Mass: 294.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

N,N-Dimethylpyridin-4-amine 4-methylbenzenesulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates

Additional information on N,N-Dimethylpyridin-4-amine 4-methylbenzenesulfonate

Recent Advances in the Study of N,N-Dimethylpyridin-4-amine 4-methylbenzenesulfonate (CAS: 91944-64-8)

N,N-Dimethylpyridin-4-amine 4-methylbenzenesulfonate (CAS: 91944-64-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a catalyst or intermediate in organic synthesis. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic utility, and biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of N,N-Dimethylpyridin-4-amine 4-methylbenzenesulfonate in the synthesis of novel kinase inhibitors. The researchers demonstrated that this compound serves as an effective catalyst in the formation of pyridine-based scaffolds, which are crucial for the development of targeted cancer therapies. The study highlighted the compound's high yield and selectivity under mild reaction conditions, making it a valuable tool for pharmaceutical chemists.

Another recent publication in Organic Letters (2024) explored the mechanistic insights into the catalytic activity of N,N-Dimethylpyridin-4-amine 4-methylbenzenesulfonate. Using advanced spectroscopic techniques, the authors elucidated the compound's ability to facilitate proton transfer reactions, which are essential for the synthesis of complex heterocyclic compounds. These findings provide a deeper understanding of the compound's reactivity and potential applications in asymmetric synthesis.

In addition to its synthetic utility, N,N-Dimethylpyridin-4-amine 4-methylbenzenesulfonate has also been studied for its biological activity. A 2024 study in Bioorganic & Medicinal Chemistry reported that derivatives of this compound exhibit moderate inhibitory effects against certain bacterial strains. Although the antimicrobial activity was not as potent as conventional antibiotics, the study suggested that further structural modifications could enhance its efficacy, opening new avenues for antibiotic development.

Despite these promising findings, challenges remain in the large-scale application of N,N-Dimethylpyridin-4-amine 4-methylbenzenesulfonate. Issues such as stability under varying pH conditions and solubility in aqueous media need to be addressed. Future research directions may include the development of more stable analogs or the exploration of novel delivery systems to overcome these limitations.

In conclusion, N,N-Dimethylpyridin-4-amine 4-methylbenzenesulfonate (CAS: 91944-64-8) continues to be a compound of interest in chemical biology and pharmaceutical research. Its versatility as a catalyst and potential biological activity make it a valuable subject for further investigation. Ongoing studies are expected to uncover additional applications and optimize its properties for broader use in drug discovery and development.